Cas no 1261906-24-4 (2-Chloro-5-(2-fluoro-5-methylphenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(2-fluoro-5-methylphenyl)isonicotinic acid
• CAS No: 1261906-24-4
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 2762593
• PubChem ID: 53222828
• Update Time: 2025-04-21

2-Chloro-5-(2-fluoro-5-methylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317002
• DTXSID80687171
• 2-Chloro-5-(2-fluoro-5-methylphenyl)isonicotinic acid, 95%
• 1261906-24-4
• 2-CHLORO-5-(2-FLUORO-5-METHYLPHENYL)ISONICOTINIC ACID
• 2-Chloro-5-(2-fluoro-5-methylphenyl)isonicotinic acid

• Inchi： 1S/C13H9ClFNO2/c1-7-2-3-11(15)8(4-7)10-6-16-12(14)5-9(10)13(17)18/h2-6H,1H3,(H,17,18)
• InChI Key： XLYXEFVZOZYYDX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C(=CC=C(C)C=1)F

Computed Properties

• Exact Mass: 265.0305844Da
• Monoisotopic Mass: 265.0305844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų